![molecular formula C17H17Cl2NO2 B5650159 N-(3,4-dichlorophenyl)-2-(2,3,6-trimethylphenoxy)acetamide](/img/structure/B5650159.png)
N-(3,4-dichlorophenyl)-2-(2,3,6-trimethylphenoxy)acetamide
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Overview
Description
Synthesis Analysis
The synthesis of N-methyl-2-(4-phenoxyphenoxy) acetamide derivatives involves the reaction of phenoxyphenol with chloroacetyl methylamine, utilizing DMF as a solvent and potassium carbonate as a catalyst. These derivatives are then reacted with sulfuryl chloride in organic solvents like acetonitrile and carbon tetrachloride to produce the final compounds with an approximate yield of 80% under optimized conditions (Gao Yonghong, 2009).
Molecular Structure Analysis
Quantum chemical calculations using the density functional theory (DFT) technique have been applied to determine molecular structural parameters, vibrational frequencies, and thermodynamic properties of dichloro-N-(dichlorophenyl) acetamide derivatives. These calculations help in understanding the molecule's conformation and reactivity towards electrophilic and nucleophilic attacks (N. Choudhary et al., 2014).
Chemical Reactions and Properties
The chemical properties of N-(2-hydroxyphenyl)acetamide derivatives, including their reactions with chlorotrimethylsilane and chloro(chloromethyl)dimethylsilane, have been explored, revealing insights into the structural and reactive aspects of these compounds through various spectroscopic and X-ray single-crystal analysis methods (A. Nikonov et al., 2016).
Physical Properties Analysis
The study of N-(3,4-dichlorophenyl)-2,2,2-trimethylacetamide and related compounds has contributed to understanding the physical properties, such as conformation and hydrogen bonding patterns, through crystallographic analysis. These properties significantly influence the compound's stability and reactivity (B. Gowda et al., 2007).
Chemical Properties Analysis
The crystal structure and spectroscopic features of compounds like 2,2,2-trichloro-N-[(trimethylsilyl)methyl]acetamide highlight the influence of substituents on the acetamide backbone on chemical properties such as self-association and reactivity in different phases (I. Sterkhova et al., 2019).
properties
IUPAC Name |
N-(3,4-dichlorophenyl)-2-(2,3,6-trimethylphenoxy)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17Cl2NO2/c1-10-4-5-11(2)17(12(10)3)22-9-16(21)20-13-6-7-14(18)15(19)8-13/h4-8H,9H2,1-3H3,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVRMRGRWKVCNJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=C(C=C1)C)OCC(=O)NC2=CC(=C(C=C2)Cl)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17Cl2NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dichlorophenyl)-2-(2,3,6-trimethylphenoxy)acetamide |
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